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Compound of Interest

Compound Name: 2-Fluoropyridin-4-ol

Cat. No.: B1303124

In-Depth Technical Guide: 2-Fluoropyridin-4-ol

For Researchers, Scientists, and Drug Development Professionals

This guide provides the fundamental physicochemical properties of 2-Fluoropyridin-4-ol, a
key heterocyclic compound often utilized in medicinal chemistry and materials science.

Physicochemical Data

The core molecular attributes of 2-Fluoropyridin-4-ol are summarized below. This data is
essential for stoichiometric calculations, analytical characterization, and computational

modeling.
Property Value
Molecular Formula C5H4FNO
Molecular Weight 113.09 g/mol

Detailed Breakdown:

e Molecular Formula: C5H4FNOJ[1][2] This formula indicates that a single molecule of 2-
Fluoropyridin-4-ol is composed of five carbon atoms, four hydrogen atoms, one fluorine
atom, one nitrogen atom, and one oxygen atom.
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e Molecular Weight: 113.09[1][2] The molar mass of the compound is 113.09 grams per mole,
a critical value for experimental design and quantitative analysis.[1][2]

Logical Relationship of Molecular Properties

The molecular formula is the foundational identifier of a chemical compound, from which the
molecular weight is calculated. The relationship is direct and fundamental to all chemical
analysis.
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Caption: Relationship between Molecular Formula and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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